Cas no 2229428-91-3 (4-(ethylsulfanyl)methyl-1,3-oxazolidin-2-one)

• Product Name: 4-(ethylsulfanyl)methyl-1,3-oxazolidin-2-one
• CAS No: 2229428-91-3
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 6221216
• PubChem ID: 165636407
• Update Time: 2025-11-06

4-(ethylsulfanyl)methyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(ethylsulfanyl)methyl-1,3-oxazolidin-2-one
• 2229428-91-3
• 4-[(ethylsulfanyl)methyl]-1,3-oxazolidin-2-one
• EN300-1997723

• Inchi： 1S/C6H11NO2S/c1-2-10-4-5-3-9-6(8)7-5/h5H,2-4H2,1H3,(H,7,8)
• InChI Key： RDKQUGPHRLXAPS-UHFFFAOYSA-N
• SMILES： S(CC)CC1COC(N1)=O

Computed Properties

• Exact Mass: 161.05104977g/mol
• Monoisotopic Mass: 161.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-(ethylsulfanyl)methyl-1,3-oxazolidin-2-one

Comprehensive Guide to 4-(ethylsulfanyl)methyl-1,3-oxazolidin-2-one (CAS No. 2229428-91-3): Properties, Applications, and Market Insights

4-(ethylsulfanyl)methyl-1,3-oxazolidin-2-one (CAS No. 2229428-91-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazolidinone derivative features a unique molecular structure combining an ethylsulfanyl methyl group with a 1,3-oxazolidin-2-one core, making it a versatile intermediate for synthetic applications. Researchers frequently search for "CAS 2229428-91-3 uses" or "4-(ethylsulfanyl)methyl-1,3-oxazolidin-2-one synthesis," reflecting growing interest in its potential.

The compound's physicochemical properties include moderate solubility in polar organic solvents, with a molecular weight of 161.22 g/mol. Its thermal stability and reactivity profile make it particularly valuable in medicinal chemistry, where it serves as a building block for bioactive molecules. Current trends show increased searches for "oxazolidinone derivatives in drug discovery" and "sulfur-containing heterocycles 2024," aligning with this compound's relevance.

In pharmaceutical applications, 4-(ethylsulfanyl)methyl-1,3-oxazolidin-2-one demonstrates promise as a precursor for antibacterial agents, particularly in developing novel oxazolidinone antibiotics. The ethylsulfanyl moiety enhances membrane permeability, addressing a key challenge in antimicrobial research. Industry queries like "new antibiotic scaffolds 2024" and "overcoming drug resistance with heterocycles" highlight this application's timeliness.

The agrochemical sector utilizes this compound in crop protection formulations, where its heterocyclic structure contributes to pesticide efficacy. Recent studies explore its derivatization for environmentally friendly pesticides, responding to searches for "green chemistry in agriculture" and "sustainable pest control solutions." The sulfur-containing group offers unique interactions with biological targets while maintaining favorable environmental degradation profiles.

Synthetic methodology developments for CAS 2229428-91-3 have advanced significantly, with recent publications describing efficient one-pot synthesis routes. These innovations address common search terms like "cost-effective heterocycle synthesis" and "scalable oxazolidinone production." The compound's regioselective reactivity enables precise functionalization, making it valuable for structure-activity relationship studies in drug design.

Market analysis indicates rising demand for 4-(ethylsulfanyl)methyl-1,3-oxazolidin-2-one, particularly from contract research organizations and specialty chemical manufacturers. Industry reports correlate with search trends for "high-value chemical intermediates market" and "pharmaceutical raw material suppliers." The compound's patent landscape shows increasing activity, especially in combination therapies and adjuvant formulations.

Quality control of CAS 2229428-91-3 involves advanced analytical techniques including HPLC purity testing and spectroscopic characterization. These protocols respond to laboratory searches for "heterocyclic compound analysis methods" and "QC standards for pharmaceutical intermediates." The compound typically demonstrates excellent batch-to-batch consistency when synthesized under GMP-like conditions.

Environmental and toxicological assessments of 4-(ethylsulfanyl)methyl-1,3-oxazolidin-2-one indicate favorable biodegradability profiles, aligning with green chemistry principles. This aspect addresses growing concerns reflected in searches for "eco-friendly chemical intermediates" and "sustainable pharmaceutical synthesis." The compound's metabolic pathways have been studied in model organisms, supporting its safety profile for intended uses.

Future research directions for this oxazolidinone derivative include exploration of its catalytic applications and potential in material science. Emerging search terms like "heterocycles in organic electronics" and "smart material precursors" suggest expanding applications beyond life sciences. The compound's structural modularity enables diverse molecular engineering possibilities that researchers are actively investigating.

In conclusion, 4-(ethylsulfanyl)methyl-1,3-oxazolidin-2-one (CAS No. 2229428-91-3) represents a strategically important chemical building block with multifaceted applications. Its growing prominence in drug development and agrochemical innovation, combined with favorable sustainability characteristics, positions it as a compound of significant current and future interest across scientific and industrial communities.